(E)-6-chloro-4-((4-cinnamylpiperazin-1-yl)methyl)-7-methyl-2H-chromen-2-one

• IUPAC Name: 6-chloro-7-methyl-4-[[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methyl]chromen-2-one
• InChI: InChI=1S/C24H25ClN2O2/c1-18-14-23-21(16-22(18)25)20(15-24(28)29-23)17-27-12-10-26(11-13-27)9-5-8-19-6-3-2-4-7-19/h2-8,14-16H,9-13,17H2,1H3/b8-5+
• InChI Key: KNUVHGRQBBVDFI-VMPITWQZSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=CC(=O)O2)CN3CCN(CC3)CC=CC4=CC=CC=C4
• Isomeric SMILES: CC1=CC2=C(C=C1Cl)C(=CC(=O)O2)CN3CCN(CC3)C/C=C/C4=CC=CC=C4
• Molecular Formula: C24H25ClN2O2
• Molecular Weight: 408.9 g/mol

Description

(E)-6-chloro-4-((4-cinnamylpiperazin-1-yl)methyl)-7-methyl-2H-chromen-2-one, also known as CPMC, is a synthetic compound that belongs to the family of chromenone derivatives. It has been found to exhibit various pharmacological activities, making it a promising compound for scientific research applications.

Scientific Research Applications

Synthesis Methods and Chemical Properties

Stereoselective Synthesis :A study by Shivprakash and Reddy (2014) detailed a synthetic method for producing isomers of benzhydryl-4-cinnamylpiperazines, which share structural similarities with the compound . The synthesis involved a Wittig reaction, showcasing the compound's synthetic accessibility and chemical versatility Shivprakash & Reddy, 2014.

Fe-Catalyzed Synthesis :Research by Shakhmaev et al. (2016) on the Fe-catalyzed synthesis of flunarizine, a drug with a structural motif similar to the given compound, highlights the potential for metal-catalyzed methods in producing such complex molecules. This approach might offer insights into efficient production methods for related compounds Shakhmaev et al., 2016.

Potential Biological Activities

Anticholinesterase Activity :A study by Filippova et al. (2019) described the synthesis and evaluation of chromen-4-ones for their inhibitory activity against butyrylcholinesterase, suggesting potential therapeutic applications of structurally similar compounds in neurodegenerative diseases Filippova et al., 2019.

Antimicrobial Activity :Research by Ramadan and El‐Helw (2018) on derivatives of chromen-4-one demonstrated promising antimicrobial activities. This indicates the potential of the compound and its derivatives for developing new antimicrobial agents Ramadan & El‐Helw, 2018.

Antioxidant and Cytotoxic Agents :Patel et al. (2019) investigated chrysin-based sulfonylpiperazines, related to the compound of interest, for their antioxidant and cytotoxic efficacies, suggesting a potential role in cancer therapy Patel et al., 2019.

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors could potentially be the targets of this compound.

Biochemical Pathways

Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could potentially affect a wide range of biochemical pathways.